Cas no 2168777-36-2 (2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol)

• Product Name: 2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol
• CAS No: 2168777-36-2
• MF: C₁₁H₁₄Cl₃NO
• MW: 282.593960285187
• CID: 6184187
• PubChem ID: 165522272
• Update Time: 2025-06-11

2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol
• 2168777-36-2
• EN300-1277115

• Inchi： 1S/C11H14Cl3NO/c1-5(2)3-8(15)9-10(14)6(12)4-7(13)11(9)16/h4-5,8,16H,3,15H2,1-2H3
• InChI Key： HVPARBREDONBMQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1C(CC(C)C)N)O)Cl)Cl

Computed Properties

• Exact Mass: 281.014097g/mol
• Monoisotopic Mass: 281.014097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol

Comprehensive Overview of 2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol (CAS No. 2168777-36-2)

2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol (CAS No. 2168777-36-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its trichlorophenol backbone and amino-3-methylbutyl side chain, offers a fascinating subject for researchers and industry professionals alike. Its molecular formula and intricate design make it a valuable candidate for studies in medicinal chemistry, material science, and agrochemical research.

The growing interest in 2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol is reflected in the increasing number of searches for terms like "trichlorophenol derivatives," "aminoalkylphenol applications," and "CAS 2168777-36-2 uses." These queries highlight the demand for detailed information about its synthesis, properties, and potential benefits. Researchers are particularly intrigued by its possible role in developing novel antimicrobial agents or bioactive molecules, given the rising global concern over antibiotic resistance and the need for innovative solutions.

From a structural perspective, 2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol stands out due to its combination of a phenolic ring and an aliphatic amine group. This hybrid structure allows for versatile interactions with biological targets or synthetic matrices, making it a promising candidate for drug discovery and material engineering. Recent studies have explored its potential as a building block for functionalized polymers or as a ligand in catalytic systems, aligning with the broader trend toward sustainable and efficient chemical processes.

The compound's solubility, stability, and reactivity are frequently discussed topics among chemists, as these properties are critical for its practical applications. For instance, its chlorinated aromatic moiety may contribute to enhanced lipophilicity, which is a desirable trait in the design of pharmaceutical intermediates. Meanwhile, the amino group introduces opportunities for further derivatization, enabling the creation of tailored compounds for specific industrial or research purposes.

In the context of green chemistry, 2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol has been examined for its compatibility with eco-friendly synthesis methods. Researchers are investigating whether it can be produced using catalytic reduction or biocatalysis, addressing the increasing demand for sustainable chemical manufacturing. This aligns with the broader industry shift toward reducing carbon footprints and minimizing hazardous byproducts.

Another area of interest is the compound's potential role in agricultural chemistry. Given the rising global focus on food security and crop protection, derivatives of trichlorophenol are being evaluated for their efficacy as plant growth regulators or pest control agents. While further studies are needed, preliminary data suggest that 2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol could contribute to the development of next-generation agrochemicals with improved safety profiles.

In summary, 2-(1-amino-3-methylbutyl)-3,4,6-trichlorophenol (CAS No. 2168777-36-2) represents a compelling subject for both academic and industrial research. Its multifaceted properties and alignment with contemporary scientific trends—such as sustainable chemistry, drug development, and agricultural innovation—make it a compound worth watching. As more studies emerge, its full potential is likely to be unlocked, offering new opportunities for advancement in multiple disciplines.